3-(2-chlorobenzyl)-2,4-dioxo-N-(4-(trifluoromethoxy)phenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: 3-[(2-chlorophenyl)methyl]-2,4-dioxo-N-[4-(trifluoromethoxy)phenyl]-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C19H13ClF3N3O4/c20-15-4-2-1-3-11(15)10-26-17(28)14(9-24-18(26)29)16(27)25-12-5-7-13(8-6-12)30-19(21,22)23/h1-9H,10H2,(H,24,29)(H,25,27)
• InChI Key: CRHIOYXSZLRNOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C(=O)C(=CNC2=O)C(=O)NC3=CC=C(C=C3)OC(F)(F)F)Cl
• Molecular Formula: C19H13ClF3N3O4
• Molecular Weight: 439.8 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine ring, the introduction of the 2-chlorobenzyl group, and the attachment of the 4-(trifluoromethoxy)phenyl group. The exact methods would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine ring, the benzyl group, and the trifluoromethoxy group would all contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The pyrimidine ring, for example, might undergo reactions with nucleophiles or electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure.

Scientific Research Applications

Antimicrobial Agent Development

. The structure-activity relationship (SAR) studies indicate that these compounds can be effective against a variety of microbes. The use of microwave irradiation in synthesis suggests a potential for rapid and green chemistry approaches in developing new antimicrobial agents.

Pharmaceutical Drug Synthesis

. Compounds with this group have been found in FDA-approved drugs, suggesting that our compound could be a precursor or an intermediate in the synthesis of drugs with various pharmacological activities.

Agrochemical Applications

. This implies that our compound could be explored for its utility in creating pesticides or herbicides, contributing to the agricultural industry by protecting crops from pests and diseases.

Organic Synthesis and Catalysis

. It could serve as a building block for synthesizing more complex molecules or as a catalyst in chemical reactions due to its potential reactivity.

Environmental Science Research

. For instance, the green chemistry aspects of microwave-assisted synthesis could be beneficial in developing environmentally friendly processes.

Technological Advancements in Synthesis Methods

. This technique offers a more efficient and sustainable approach to compound development, which could be applied to various fields of material science and engineering.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the biological system in which it is used. For example, if it is used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, its reactivity, its potential uses, and its safety.